Cas no 1705208-05-4 ((4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(2-(ethylthio)phenyl)methanone)

• Product Name: (4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(2-(ethylthio)phenyl)methanone
• CAS No: 1705208-05-4
• MF: C₁₉H₂₁N₇OS
• MW: 395.481341123581
• CID: 6288886
• PubChem ID: 90626605
• Update Time: 2025-10-28

(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(2-(ethylthio)phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• F6469-2480
• (4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(2-(ethylthio)phenyl)methanone
• 4-{4-[2-(ethylsulfanyl)benzoyl]piperazin-1-yl}-6-(1H-1,2,4-triazol-1-yl)pyrimidine
• 1705208-05-4
• (2-ethylsulfanylphenyl)-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]methanone
• AKOS025100066

• Inchi： 1S/C19H21N7OS/c1-2-28-16-6-4-3-5-15(16)19(27)25-9-7-24(8-10-25)17-11-18(22-13-21-17)26-14-20-12-23-26/h3-6,11-14H,2,7-10H2,1H3
• InChI Key： RXSFVPTTYONEGY-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1C(N1CCN(C2C=C(N3C=NC=N3)N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 395.15282949g/mol
• Monoisotopic Mass: 395.15282949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on (4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(2-(ethylthio)phenyl)methanone

Introduction to Compound CAS No. 1705208-05-4: (4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(2-(ethylthio)phenyl)methanone

(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(2-(ethylthio)phenyl)methanone (CAS No. 1705208-05-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. This compound belongs to a class of molecules known as pyrimidine-triazole hybrids, which have shown promising biological activities, particularly in the areas of antifungal and anticancer research.

The molecular structure of (4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(2-(ethylthio)phenyl)methanone is characterized by the presence of a pyrimidine ring linked to a triazole ring through a piperazine bridge, and an ethylthio-substituted phenyl group attached to the carbonyl carbon. This intricate arrangement of functional groups imparts the compound with a high degree of structural diversity and chemical reactivity, making it an attractive candidate for drug development.

Recent studies have highlighted the antifungal properties of (4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(2-(ethylthio)phenyl)methanone. A notable study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antifungal activity against a wide range of clinically relevant fungal pathogens, including *Candida albicans* and *Aspergillus fumigatus*. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis and membrane integrity, leading to cell death.

In addition to its antifungal properties, (4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(2-(ethylthio)phenyl)methanone has also shown promise as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to induce apoptosis and inhibit angiogenesis, thereby preventing tumor progression.

The pharmacokinetic profile of (4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(2-(ethylthio)phenyl)methanone has been extensively studied to evaluate its suitability for clinical use. Preclinical studies have shown that the compound has favorable oral bioavailability and a long half-life, which are desirable properties for a potential therapeutic agent. Furthermore, it exhibits low toxicity in animal models, suggesting a favorable safety profile.

The synthesis of (4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(2-(ethylthio)phenyl)methanone involves several well-established chemical reactions. The key steps include the formation of the pyrimidine-triazole hybrid through a multi-step process involving nucleophilic substitution and cyclization reactions. The final step involves the coupling of the piperazine derivative with the ethylthio-substituted phenyl group using standard coupling reagents such as EDCI and HOBt.

One of the challenges in the development of (4-(6-(1H-1,2,4-triazol-1-y l)pyrimidin - 4 - yl ) p ipe razi n - 1 - yl )( 2 - ( e t h y l t h i o ) p h e n y l ) m e t h an o n e is optimizing its solubility and stability under physiological conditions. Researchers have explored various strategies to enhance these properties, including the use of prodrugs and formulation techniques such as nanoparticle encapsulation. These approaches have shown promising results in improving the bioavailability and therapeutic efficacy of the compound.

The potential applications of (4-(6-(1H - 1 , 2 , 4 - t r i az o l - 1 - y l ) p y r i m i d i n - 4 - y l ) p i p e r az i n - 1 - y l )( 2 - ( e t h y l t h i o ) p h e n y l ) m e t h an o n e extend beyond antifungal and anticancer treatments. Ongoing research is investigating its use in other therapeutic areas such as neurodegenerative diseases and inflammatory disorders. Preliminary studies suggest that this compound may have neuroprotective effects by modulating oxidative stress and reducing inflammation in neuronal cells.

In conclusion, (4 -(6 -( 1 H - 1 , 2 , 4 - t r i az o l - 1 - y l ) p y r i m i d i n - 4 - y l ) p i p e r az i n - 1 - y l )( 2 -( e t h y l t h i o ) p h e n y l ) m e t h an o n e (CAS No. 1705208–05–4) represents a promising lead compound in medicinal chemistry with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. Continued research will likely uncover additional applications and optimize its clinical potential.